Cas no 36681-58-0 (Kynuramine dihydrochloride)

• Product Name: Kynuramine dihydrochloride
• CAS No: 36681-58-0
• MF: C₉H₁₄Cl₂N₂O
• MW: 237.126260280609
• MDL: MFCD28384025
• CID: 4649965
• PubChem ID: 12954979
• Update Time: 2025-10-28

Kynuramine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Kynuramine dihydrochloride
• 36681-58-0
• 3-amino-1-(2-aminophenyl)propan-1-onedihydrochloride
• DA-54718
• CS-0214517
• Kynuramine (dihydrochloride)
• HY-119395B
• 3-amino-1-(2-aminophenyl)propan-1-one;dihydrochloride
• G14434
• 3-amino-1-(2-aminophenyl)propan-1-one dihydrochloride
• Z2037273395
• EN300-207293
• MS-23380

• MDL： MFCD28384025
• Inchi： 1S/C9H12N2O.2ClH/c10-6-5-9(12)7-3-1-2-4-8(7)11;;/h1-4H,5-6,10-11H2;2*1H
• InChI Key： GIUIHRRGPBPUAO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=CC=CC=1N)CCN

Computed Properties

• Exact Mass: 236.0483185g/mol
• Monoisotopic Mass: 236.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on Kynuramine dihydrochloride

Kynuramine Dihydrochloride: A Comprehensive Overview

Kynuramine dihydrochloride, also known as CAS No. 36681-58-0, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, with the chemical formula C7H11N3·2HCl, belongs to the class of heterocyclic compounds and has been extensively studied for its role in various biological processes. Recent advancements in research have shed light on its potential therapeutic applications, particularly in the fields of neuroscience and oncology.

The structural elucidation of kynuramine dihydrochloride has been a focal point of many studies. Its molecular structure, which includes a pyridine ring and an amine group, contributes to its unique reactivity and bioavailability. Researchers have employed advanced spectroscopic techniques such as NMR and X-ray crystallography to better understand its three-dimensional arrangement, which is crucial for predicting its interactions with biological systems.

One of the most promising areas of research involving kynuramine dihydrochloride is its potential as a neuroprotective agent. Studies have shown that this compound exhibits significant antioxidant properties, which are essential for combating oxidative stress—a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent experiments using in vitro models have demonstrated that kynuramine dihydrochloride can effectively scavenge free radicals and protect neurons from damage induced by reactive oxygen species.

In addition to its neuroprotective effects, kynuramine dihydrochloride has also been investigated for its anti-inflammatory properties. Chronic inflammation is a underlying factor in numerous diseases, including cardiovascular disorders and cancer. Research conducted in animal models has revealed that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that kynuramine dihydrochloride could serve as a novel therapeutic agent for inflammatory conditions.

The antitumor activity of kynuramine dihydrochloride is another area of intense research interest. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, prostate, and colorectal cancers. Furthermore, it has been observed that kynuramine dihydrochloride can enhance the efficacy of conventional chemotherapy drugs by sensitizing cancer cells to chemotherapeutic agents. These results highlight its potential as a complementary treatment option in oncology.

Recent advancements in drug delivery systems have also explored the use of kynuramine dihydrochloride as a component in nanotherapeutics. Researchers have encapsulated this compound within lipid nanoparticles to improve its stability and bioavailability. Early results from these studies indicate that such formulations could significantly enhance the therapeutic efficacy of kynuramine dihydrochloride while minimizing systemic toxicity.

In conclusion, kynuramine dihydrochloride (CAS No. 36681-58-0) represents a multifaceted compound with immense potential in various therapeutic areas. Its neuroprotective, anti-inflammatory, and antitumor properties make it a valuable candidate for drug development. As research continues to uncover new insights into its mechanisms of action and applications, it is likely that kynuramine dihydrochloride will play a pivotal role in advancing modern medicine.